Cas no 1804871-30-4 (3-Bromo-4-methyl-2-(trifluoromethyl)aniline)

• Product Name: 3-Bromo-4-methyl-2-(trifluoromethyl)aniline
• CAS No: 1804871-30-4
• MF: C₈H₇BrF₃N
• MW: 254.047091722488
• CID: 5006612
• Update Time: 2025-10-29

3-Bromo-4-methyl-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-2-(trifluoromethyl)aniline

• Inchi： 1S/C8H7BrF3N/c1-4-2-3-5(13)6(7(4)9)8(10,11)12/h2-3H,13H2,1H3
• InChI Key： XLRCVMNDEDXJQT-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on 3-Bromo-4-methyl-2-(trifluoromethyl)aniline

Comprehensive Overview of 3-Bromo-4-methyl-2-(trifluoromethyl)aniline (CAS No. 1804871-30-4)

3-Bromo-4-methyl-2-(trifluoromethyl)aniline, with the CAS number 1804871-30-4, is a specialized aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining bromo, methyl, and trifluoromethyl functional groups, making it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in its applications due to its potential in developing novel bioactive molecules.

The compound's trifluoromethyl group is particularly noteworthy, as it enhances metabolic stability and lipophilicity—key properties in drug design. Recent trends in medicinal chemistry highlight the growing demand for fluorinated compounds, driven by their ability to improve pharmacokinetic profiles. 3-Bromo-4-methyl-2-(trifluoromethyl)aniline aligns with this trend, offering a scaffold for designing inhibitors or modulators targeting specific biological pathways.

In agrochemical applications, this compound's bromo-substituted aniline structure serves as a precursor for herbicides and fungicides. With the global push toward sustainable agriculture, researchers are exploring halogenated anilines for their efficacy and environmental compatibility. The methyl group at the 4-position further fine-tunes the compound's reactivity, enabling selective functionalization for tailored applications.

Synthetic methodologies for CAS 1804871-30-4 often involve palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions. These processes are optimized for high yield and purity, addressing the pharmaceutical industry's stringent standards. Recent publications have also explored green chemistry approaches, such as solvent-free reactions or catalytic systems, to reduce waste and energy consumption.

From an analytical perspective, 3-Bromo-4-methyl-2-(trifluoromethyl)aniline is characterized using techniques like NMR, HPLC, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in drug development. The compound's stability under various storage conditions is another area of active investigation, particularly for long-term industrial use.

The rise of AI-driven drug discovery has further amplified interest in this compound. Computational models predict its interactions with biological targets, accelerating lead optimization. Searches for "fluorinated aniline derivatives" or "bromo-trifluoromethyl building blocks" have surged in scientific databases, reflecting its relevance in cutting-edge research.

In summary, 3-Bromo-4-methyl-2-(trifluoromethyl)aniline (CAS 1804871-30-4) represents a convergence of synthetic utility and biological potential. Its multifaceted applications—from pharmaceuticals to agrochemicals—underscore its importance in modern chemistry. As research advances, this compound is poised to play a pivotal role in addressing challenges across life sciences and material innovation.